Cas no 1005763-14-3 (4-Fluoro-3-formylbenzamide)
4-Fluoro-3-formylbenzamide structure
Product Name:4-Fluoro-3-formylbenzamide
CAS No:1005763-14-3
MF:C8H6FNO2
MW:167.137145519257
CID:1082233
PubChem ID:46856401
Update Time:2025-04-20
4-Fluoro-3-formylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-3-formylbenzamide
- Benzamide, 4-fluoro-3-formyl-
- 1005763-14-3
- J-515364
- AKOS015916862
- F86360
- 4-fluoro-3-formyl-benzamide
- SCHEMBL3506556
- DTXSID30676813
- Benzamide,4-fluoro-3-formyl-
-
- MDL: MFCD12755828
- Inchi: 1S/C8H6FNO2/c9-7-2-1-5(8(10)12)3-6(7)4-11/h1-4H,(H2,10,12)
- InChI Key: QRDXPJDKBLBYAZ-UHFFFAOYSA-N
- SMILES: FC1C=CC(C(N)=O)=CC=1C=O
Computed Properties
- Exact Mass: 167.03828
- Monoisotopic Mass: 167.03825660g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 60.2Ų
Experimental Properties
- PSA: 60.16
4-Fluoro-3-formylbenzamide Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
1005763-14-3 (4-Fluoro-3-formylbenzamide) Related Products
- 85118-02-1(2,4-Difluorobenzamide)
- 261763-35-3(2,3-Difluoro-4-methylbenzamide)
- 18063-03-1(2,6-Difluorobenzamide)
- 445-28-3(2-Fluorobenzamide)
- 261945-92-0(4-Fluoro-3-methylbenzamide)
- 18355-75-4(2,3-difluorobenzamide)
- 1003712-12-6(2-Fluoro-3-methylbenzamide)
- 82019-50-9(2,4,6-Trifluorobenzamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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